Cas no 2413846-39-4 (methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate)

• Product Name: methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate
• CAS No: 2413846-39-4
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD32662865
• CID: 5672961
• PubChem ID: 146050095
• Update Time: 2025-11-01

methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26619328
• 2413846-39-4
• methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate

• MDL： MFCD32662865
• Inchi： 1S/C12H20N2O3/c1-17-12(16)10-6-8-4-2-3-5-9(8)14(10)11(15)7-13/h8-10H,2-7,13H2,1H3/t8-,9-,10-/m0/s1
• InChI Key： BVDIQWYCGOMJOH-GUBZILKMSA-N
• SMILES： O(C)C([C@@H]1C[C@@H]2CCCC[C@@H]2N1C(CN)=O)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate

Methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate: A Comprehensive Overview

The compound with CAS No 2413846-39-4, known as methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure features a octahydro-1H-indole core, which is a bicyclic system with a seven-membered ring fused to a five-membered ring. The presence of the 2-aminoacetyl group and the methyl ester further enhances its functional diversity.

Recent studies have highlighted the importance of octahydro-1H-indole derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The stereochemistry of the compound—specifically the (2S,3aS,7aS) configuration—is crucial for its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and efficacy, making this compound a promising candidate for further investigation.

The synthesis of methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate involves a series of carefully designed reactions. Researchers have employed various strategies to construct the octahydro-1H-indole framework, including ring-closing metathesis and intramolecular cyclization. The introduction of the 2-aminoacetyl group and the methyl ester is typically achieved through nucleophilic acyl substitution or other functional group interconversions. These synthetic methods not only ensure high yields but also maintain the stereochemical integrity of the molecule.

In terms of biological activity, this compound has shown potential in several areas. For instance, it has been studied for its ability to inhibit certain enzymes involved in metabolic pathways. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored, suggesting its role in modulating cellular signaling processes. Recent findings indicate that the compound may also possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or neuroinflammation.

The pharmacokinetic profile of methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate is another area of interest. Studies have demonstrated that the compound exhibits good bioavailability when administered orally. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-related proteins. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile, with minimal adverse effects at therapeutic doses.

One of the most exciting developments involving this compound is its potential application in oncology. Researchers have found that it can selectively inhibit cancer cell proliferation while sparing normal cells. This selectivity is attributed to its ability to target specific pathways that are overactive in cancer cells but not in healthy tissues. Clinical trials are currently underway to evaluate its efficacy and safety in patients with various types of cancers.

In conclusion, methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-octahydro-1H-indole-2-carboxylate represents a compelling molecule with diverse biological activities and therapeutic potential. Its unique structure and stereochemistry make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing modern medicine.